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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193

An in-depth examination of the chemical structure, properties, synthesis, and applications of
Phenyl Bromoacetate, a key intermediate in organic synthesis and drug development.

Core Chemical Information

Phenyl Bromoacetate is an aromatic ester of significant interest to the scientific community,
particularly in the fields of medicinal chemistry and materials science. It serves as a versatile
building block for the synthesis of more complex molecules.

Chemical Structure:

The structure of Phenyl Bromoacetate consists of a phenyl group attached to the oxygen
atom of an acetate group, with a bromine atom substituted on the alpha-carbon of the acetyl
moiety.

Chemical Formula: CsH7BrO:

This formula indicates the presence of eight carbon atoms, seven hydrogen atoms, one
bromine atom, and two oxygen atoms.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Phenyl Bromoacetate is provided in the table
below, facilitating easy reference and comparison.
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Property Value
Molecular Weight 215.04 g/mol [1]
CAS Number 620-72-4[2]

Colorless to slightly yellow transparent liquid or

Appearance ] i ]
light yellow crystalline solid[2]
Melting Point 31-33 °C[2]
Boiling Point 134 °C at 15 mmHg|[2]
Density 1.508 g/mL at 25 °C[2]
N Soluble in ethanol and ether; insoluble in
Solubility
water[2]
Refractive Index 1.559[2]
Flash Point 230 °F[2]
SMILES String BrCC(=0)Oclcccecl
InChl Key UEWYUCGVQMZMGY-UHFFFAOQOYSA-N

Spectroscopic data, including *H NMR, 13C NMR, and FTIR, are available for Phenyl
Bromoacetate, which are crucial for its characterization.[3]

Synthesis of Phenyl Bromoacetate

The primary method for the synthesis of Phenyl Bromoacetate is the esterification of phenol
with bromoacetyl bromide.[2] This reaction is a standard procedure in organic chemistry for
forming esters from an alcohol (in this case, a phenol) and an acyl halide.

Experimental Protocol: Esterification of Phenol

While a specific detailed protocol for the synthesis of Phenyl Bromoacetate was not found in
the provided search results, a general procedure for the esterification of a phenol with an acyl
halide can be outlined as follows. This protocol is based on standard organic chemistry
principles.
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Materials:

Phenol

Bromoacetyl bromide

A suitable base (e.g., pyridine or triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether)
Aqueous work-up solutions (e.g., dilute HCI, saturated NaHCOs3, brine)

Drying agent (e.g., anhydrous MgSOa or Na2S0a4)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve phenol and a suitable base in an anhydrous
aprotic solvent.

Addition of Acyl Halide: Cool the solution in an ice bath. Slowly add bromoacetyl bromide to
the stirred solution. The reaction is typically exothermic.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a
designated period. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding water or a dilute acid
solution. Transfer the mixture to a separatory funnel.

Extraction and Washing: Extract the aqueous layer with an organic solvent. Combine the
organic layers and wash sequentially with a dilute acid (to remove the base), a saturated
solution of sodium bicarbonate (to remove any unreacted acidic components), and brine (to
remove residual water).

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.
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 Purification: The crude product can be purified by techniques such as recrystallization or
column chromatography to yield pure Phenyl Bromoacetate.

Applications in Research and Development

Phenyl Bromoacetate is a valuable intermediate in various synthetic pathways, particularly in
the development of pharmaceuticals.

¢ Synthesis of Cannabinoid CB1 Receptor Antagonists: It is used in the preparation of 1,2,3-
triazole derivatives, which are being investigated as potential cannabinoid CB1 receptor
antagonists.[2]

» Aldose Reductase Inhibitors: The compound is a key component in the synthesis of[2][4]
[5]triazino[4,3-a] benzimidazole acetic acid derivatives, which show potential as selective
aldose reductase inhibitors.[2]

o Alkylation Reagent: Due to the presence of the reactive bromoacetyl group, it is employed as
an alkylating agent in various organic reactions.

 Industrial Preservative: Beyond its role in research, Phenyl Bromoacetate also finds
application as a preservative in industrial products such as paints and metal cutting fluids.[2]

Visualizing the Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of Phenyl
Bromoacetate from phenol and bromoacetyl bromide.
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Reactants:
Phenol Anhydrous Aprotic Solvent
Bromoacetyl Bromide (e.g., Dichloromethane)
Base (e.g., Pyridine) l
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(Round-bottom flask under N2)

Cooling
(Ice Bath)

\

Slow Addition of
Bromoacetyl Bromide

\

Stirring at Room Temperature
(Monitor by TLC)

Aqueous Work-up:

- Quench with H20/dil. HCI
- Extraction with Organic Solvent

Washing Steps:
- Dilute HCI
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- Brine

Y

Drying over Anhydrous MgSO4

\

Filtration

\

Concentration
(Rotary Evaporator)

Purification:
(Recrystallization or Column Chromatography)

Pure Phenyl Bromoacetate
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Synthesis Workflow for Phenyl Bromoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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